Copper tungsten oxide (CuWO4)

• CAS: 13587-35-4
• Molecular Formula: CuOW
• Molecular Weight: 263.39 g/mol
• SMILES: O=[W].[Cu]
• InChI: InChI=1S/Cu.O.W
• InChIKey: GQLSFFZMZXULSF-UHFFFAOYSA-N

Researchers seeking visible-light-active photoanodes face a trade-off between band gap and stability-WO₃ dissolves in alkaline conditions while narrower-gap materials photocorrode. CuWO₄ (CAS 13587-35-4) resolves this with: • 2.25 eV band gap capturing ~20% more solar spectrum vs. WO₃; stable >12 h at pH 9 with ~100% faradaic O₂ efficiency • Mid-gap states (0.81-1.01 V vs. RHE) enable bias-tunable selective amine oxidation unattainable with TiO₂ or Fe₂O₃ • 95% RhB degradation in g-C₃N₄ composites; tunable NO₂/H₂S gas sensing via heterojunction composition control Supplied as 99.5% (metals basis) powder; research quantities in stock for immediate global dispatch.

CuWO₄ Technical Baseline

Copper tungsten oxide (CuWO₄, CAS 13587-35-4) is an n-type ternary metal oxide semiconductor with a triclinic crystal structure. It exhibits an indirect optical band gap typically reported in the range of 2.2–2.4 eV, enabling visible-light absorption up to approximately 550 nm [1]. The material is characterized by a valence band composed of strongly hybridized O 2p and Cu 3d states, while the conduction band minimum is primarily derived from unoccupied Cu 3d orbitals [2]. CuWO₄ demonstrates favorable chemical stability in neutral to alkaline aqueous environments, distinguishing it from narrower-band-gap alternatives that suffer from photocorrosion [3]. Its flat-band potential and conduction band edge position straddle the water oxidation redox potential, making it a candidate photoanode material for photoelectrochemical applications [4].

1

Photoanode research for water oxidation in neutral to alkaline aqueous electrolytes

2

Visible-light-driven photocatalysis utilizing indirect band gap absorption

3

Potential-dependent selective photoelectrochemical organic transformations

• [1] Yourey, J. E.; Bartlett, B. M. Electrochemical deposition and photoelectrochemistry of CuWO₄, a promising photoanode for water oxidation. J. Mater. Chem. 2011, 21 (21), 7651–7660. View Source
• [2] Peeters, D.; Reyes, O. M.; Mai, L.; Sadlo, A.; Cwik, S.; Rogalla, D.; Becker, H.-W.; Schuetz, H. M.; Hirst, J.; Mueller, S.; Friedrich, D.; Mitoraj, D.; Nagli, M.; Toroker, M. C.; Eichberger, R.; Beranek, R.; Devi, A. CVD-grown copper tungstate thin films for solar water splitting. J. Mater. Chem. A 2018, 6 (22), 10206–10216. View Source
• [3] Hill, J. C.; Choi, K.-S. Synthesis and characterization of high surface area CuWO₄ and Bi₂WO₆ electrodes for use as photoanodes for solar water oxidation. J. Mater. Chem. A 2013, 1 (16), 5006–5014. View Source
• [4] Gaillard, N.; Chang, Y.; Deangelis, A.; Higgins, S.; Braun, A. A nanocomposite photoelectrode made of 2.2 eV band gap copper tungstate (CuWO₄) and multi-wall carbon nanotubes for solar-assisted water splitting. Int. J. Hydrogen Energy 2013, 38 (8), 3166–3176. View Source

CuWO₄ Substitution Limitations

Generic substitution among metal oxide semiconductors is technically unsound because CuWO₄ occupies a distinct parameter space that simple binary oxides and isostructural tungstates cannot replicate. Compared to WO₃, CuWO₄ offers a narrower band gap (2.25 eV vs. 2.7 eV) and superior alkaline stability, but with fundamentally different electronic structure—the Cu 3d orbitals dominate both the valence band maximum and conduction band minimum, creating mid-gap states that dictate charge transfer kinetics [1]. Compared to CuO, CuWO₄ exhibits higher carrier mobility under illumination and a different flat-band potential. Among the MWO₄ tungstate family (M = Cu, Zn, Cd, Sn, Ni, Co, Fe), each member possesses distinct band edge positions, carrier effective masses, and surface chemistry that preclude direct interchangeability [2]. The quantitative evidence below establishes exactly where CuWO₄ differs from its closest analogs in measurable, application-relevant terms.

WO₃

Wider band gap restricts visible-light absorption; poor stability in neutral/alkaline pH—photostability may not transfer directly.

CuO

Different flat-band potential and lower carrier mobility under frontside illumination—charge extraction profile may shift.

MWO₄ tungstates (Zn, Cd, Sn…)

Distinct band edge positions and surface chemistry preclude direct interchangeability—endpoint context may differ significantly.

• [1] Hirst, J.; Müller, S.; Peeters, D.; Sadlo, A.; Mai, L.; Reyes, O. M.; Friedrich, D.; Mitoraj, D.; Devi, A.; Beranek, R.; Eichberger, R. Comparative Study of Photocarrier Dynamics in CVD-deposited CuWO₄, CuO, and WO₃ Thin Films for Photoelectrocatalysis. Z. Phys. Chem. 2020, 234 (6), 1095–1118. View Source
• [2] Sundararajan, M.; Subramani, T.; Sakthivel, P.; et al. Investigations on MWO₄ (M = Cu, Zn, Cd and Sn) nanostructures for detecting toluene gas at room temperature. Sens. Actuators A: Phys. 2024, 366, 114956. View Source

CuWO₄ Differentiation Evidence

Band Gap Narrowing vs. WO₃

CuWO₄ exhibits a substantially narrower indirect band gap compared to its parent binary oxide WO₃, enabling light absorption deeper into the visible spectrum. This is a primary driver for selecting CuWO₄ over WO₃ in solar-driven applications. Electrodeposited CuWO₄ thin films (2–3 μm thickness) exhibit an indirect band gap of 2.25 eV, which is 0.45 eV smaller than that of crystalline WO₃ (2.70 eV) [1]. This band gap reduction is attributed to the raised valence band maximum arising from Cu 3d–O 2p hybridization, a feature absent in WO₃ [2]. In CVD-deposited films, the presence of Cu reduces the band gap and enhances visible-range absorption properties relative to WO₃ [3].

Band Gap (indirect)

Head-to-head

2.25 eV

Extends absorption onset to ~550 nm, increasing visible-light harvesting.

Electrodeposited films; Tauc plot analysis; WO₃ baseline 2.70 eV.

Evidence Dimension	Optical band gap (indirect)
Target Compound Data	2.25 eV
Comparator Or Baseline	WO₃: 2.70 eV
Quantified Difference	0.45 eV reduction (CuWO₄ has 16.7% narrower band gap)
Conditions	Electrodeposited polycrystalline thin films (2–3 μm thickness) on FTO substrate; UV-Vis absorption spectroscopy with Tauc plot analysis

Why This Matters

A 0.45 eV band gap reduction extends the absorption onset from ~460 nm (WO₃) to ~550 nm (CuWO₄), increasing the fraction of the solar spectrum accessible for photoexcitation by approximately 15–20%, which is critical for solar fuel generation efficiency.

• [1] Yourey, J. E.; Bartlett, B. M. Electrochemical deposition and photoelectrochemistry of CuWO₄, a promising photoanode for water oxidation. J. Mater. Chem. 2011, 21 (21), 7651–7660. View Source
• [2] Peeters, D.; Reyes, O. M.; Mai, L.; et al. CVD-grown copper tungstate thin films for solar water splitting. J. Mater. Chem. A 2018, 6 (22), 10206–10216. View Source
• [3] Hirst, J.; Müller, S.; Peeters, D.; et al. Comparative Study of Photocarrier Dynamics in CVD-deposited CuWO₄, CuO, and WO₃ Thin Films for Photoelectrocatalysis. Z. Phys. Chem. 2020, 234 (6), 1095–1118. View Source

Alkaline Stability vs. WO₃

CuWO₄ demonstrates markedly higher chemical stability than polycrystalline WO₃ under operational photoelectrochemical conditions, a critical differentiator for long-duration applications. Electrodeposited CuWO₄ films exhibit higher chemical stability than polycrystalline WO₃ both under continuous illumination and in the dark, maintaining a stable steady-state photocurrent density of 0.11 mA cm⁻² after 12 hours of continuous illumination in 10% methanol/aqueous electrolyte [1]. In 0.1 M borate buffer (pH 9), CuWO₄ electrodes show excellent photostability and near-unity (ca. 100%) photocurrent-to-O₂ conversion efficiency, whereas WO₃ suffers from poor chemical stability in neutral/basic pH due to the formation of soluble tungstate species [2].

Alkaline Stability

Head-to-head

12 h stable photocurrent (0.11 mA cm⁻²)

Enables continuous operation in pH 7–9 electrolytes where WO₃ fails.

Borate buffer pH 9; 100% faradaic efficiency for O₂; AM 1.5G.

Evidence Dimension	Chemical stability under continuous illumination
Target Compound Data	Stable photocurrent of 0.11 mA cm⁻² maintained for 12 h; 100% faradaic efficiency for O₂
Comparator Or Baseline	WO₃: Poor stability in neutral/basic pH; dissolves as tungstate species
Quantified Difference	Qualitative superiority; CuWO₄ enables stable operation in pH 7–9 where WO₃ fails
Conditions	0.1 M borate buffer (pH 9) and 0.1 M potassium phosphate buffer (pH 7) under simulated AM 1.5G illumination

Why This Matters

For any application requiring extended operation in neutral or alkaline aqueous media (e.g., photoelectrochemical water splitting, environmental remediation), WO₃ is unsuitable due to dissolution, making CuWO₄ the only viable choice between the two materials despite WO₃'s higher electron mobility.

• [1] Yourey, J. E.; Bartlett, B. M. Electrochemical deposition and photoelectrochemistry of CuWO₄, a promising photoanode for water oxidation. J. Mater. Chem. 2011, 21 (21), 7651–7660. View Source
• [2] Hill, J. C.; Choi, K.-S. Synthesis and characterization of high surface area CuWO₄ and Bi₂WO₆ electrodes for use as photoanodes for solar water oxidation. J. Mater. Chem. A 2013, 1 (16), 5006–5014. View Source

Carrier Mobility vs. CuO and WO₃

Time-resolved microwave conductivity (TRMC) and terahertz spectroscopy measurements on CVD-deposited thin films reveal that CuWO₄ exhibits superior carrier mobility compared to CuO and WO₃ under frontside illumination conditions relevant to photoelectrochemical cell operation [1]. Stoichiometric CuWO₄ films demonstrate carrier mobility of ~6 × 10⁻³ cm² V⁻¹ s⁻¹ and diffusion length of ~30 nm, values comparable to undoped BiVO₄ [2]. The photoelectrocatalytic performance of stoichiometric CuWO₄ was found to be superior to that of WO₃ oxide under frontside illumination when thin films were used [3].

Carrier Mobility

Head-to-head

~6 × 10⁻³ cm² V⁻¹ s⁻¹

Reported higher mobility than WO₃ and CuO under frontside illumination.

TRMC; CVD films; diffusion length ~30 nm.

Evidence Dimension	Carrier mobility and diffusion length
Target Compound Data	Mobility: ~6 × 10⁻³ cm² V⁻¹ s⁻¹; Diffusion length: ~30 nm
Comparator Or Baseline	WO₃: Lower mobility under frontside illumination; CuO: Inferior carrier transport properties
Quantified Difference	Superior mobility for CuWO₄ under frontside illumination (qualitative ranking: CuWO₄ > WO₃ > CuO)
Conditions	CVD-deposited thin films; TRMC and terahertz spectroscopy; frontside illumination geometry

Why This Matters

In photoelectrochemical cell design, frontside illumination is the standard operational mode. CuWO₄'s superior carrier mobility under these conditions translates directly to more efficient charge extraction before recombination, a key performance metric that cannot be inferred from dark conductivity measurements alone.

• [1] Hirst, J.; Müller, S.; Peeters, D.; Sadlo, A.; Mai, L.; Reyes, O. M.; Friedrich, D.; Mitoraj, D.; Devi, A.; Beranek, R.; Eichberger, R. Comparative Study of Photocarrier Dynamics in CVD-deposited CuWO₄, CuO, and WO₃ Thin Films for Photoelectrocatalysis. Z. Phys. Chem. 2020, 234 (6), 1095–1118. View Source
• [2] Peeters, D.; Reyes, O. M.; Mai, L.; Sadlo, A.; Cwik, S.; Rogalla, D.; Becker, H.-W.; Schuetz, H. M.; Hirst, J.; Mueller, S.; Friedrich, D.; Mitoraj, D.; Nagli, M.; Toroker, M. C.; Eichberger, R.; Beranek, R.; Devi, A. CVD-grown copper tungstate thin films for solar water splitting. J. Mater. Chem. A 2018, 6 (22), 10206–10216. View Source
• [3] Peeters, D.; Reyes, O. M.; Mai, L.; et al. CVD-grown copper tungstate thin films for solar water splitting. J. Mater. Chem. A 2018, 6 (22), 10206–10216. View Source

Flat-Band Potential Parity vs. WO₃

Despite its narrower band gap, CuWO₄ maintains flat-band potential and donor density values remarkably similar to crystalline WO₃, a counterintuitive finding that preserves favorable band edge positions for water oxidation while extending visible-light absorption. Mott-Schottky analysis of electrodeposited CuWO₄ films yields a flat-band potential of +0.4 V (vs. NHE) and a donor density of 2.7 × 10²¹ cm⁻³, values comparable to those observed in crystalline WO₃ [1]. This implies that the 0.45 eV band gap reduction relative to WO₃ is achieved entirely through raising the valence band maximum rather than shifting the conduction band minimum, preserving the thermodynamic driving force for water oxidation [2].

Flat-Band Potential

Head-to-head

+0.4 V vs. NHE

Comparable to WO₃, preserving water oxidation thermodynamic driving force.

Mott-Schottky, pH 7; donor density 2.7 × 10²¹ cm⁻³.

Evidence Dimension	Flat-band potential and donor density
Target Compound Data	E_fb = +0.4 V vs. NHE; N_D = 2.7 × 10²¹ cm⁻³
Comparator Or Baseline	WO₃: E_fb ≈ +0.4 V vs. NHE; N_D ≈ 2–5 × 10²¹ cm⁻³
Quantified Difference	No significant difference in flat-band potential; donor density within same order of magnitude
Conditions	Electrodeposited films in pH 7 potassium phosphate buffer; Mott-Schottky analysis of electrochemical impedance spectra (1 kHz)

Why This Matters

A narrower band gap often comes at the cost of unfavorable band edge shifts that reduce oxidation power. CuWO₄ uniquely achieves visible-light extension while retaining WO₃-like flat-band potential, enabling water oxidation without sacrificing thermodynamic driving force—a combination not found in CuO (inappropriate band edges) or Fe₂O₃ (more negative flat-band potential).

• [1] Yourey, J. E.; Bartlett, B. M. Electrochemical deposition and photoelectrochemistry of CuWO₄, a promising photoanode for water oxidation. J. Mater. Chem. 2011, 21 (21), 7651–7660. View Source
• [2] Yourey, J. E.; Pyper, K. J.; Bartlett, B. M. Reactivity of CuWO₄ in Photoelectrochemical Water Oxidation Is Dictated by a Midgap Electronic State. J. Phys. Chem. C 2013, 117 (47), 24726–24732. View Source

Selective Amine Oxidation

CuWO₄ exhibits a unique capability for selective photoelectrochemical oxidation of organic amines based on applied potential, a property not observed in other visible-light-active oxide semiconductors investigated under comparable conditions. Electrochemical impedance spectroscopy reveals the presence of a mid-gap electronic state (likely composed of Cu 3d orbitals) that participates in water oxidation and dictates the photocurrent onset at 0.81–1.01 V (RHE) [1]. Under visible light irradiation, CuWO₄ photoanodes can selectively oxidize propylamine to its corresponding imine, with selectivity controllable by applied potential relative to alcohol-based functional groups. Other visible-light-active oxide semiconductors tested did not exhibit this potential-dependent selectivity [2].

Selective Amine Oxidation

Class-level

Potential-dependent selectivity for amines over alcohols

Enables functional group discrimination in photoelectrochemical synthesis.

Mid-gap state mediation; 0.81–1.01 V vs. RHE; borate buffer pH 7.

Evidence Dimension	Selective oxidation capability
Target Compound Data	Selective oxidation of amines over alcohols based on applied potential
Comparator Or Baseline	Other visible-light-active oxide semiconductors (unspecified in source)
Quantified Difference	Unique selectivity behavior (qualitative; no quantitative comparison available)
Conditions	Borate buffer pH 7.0; 100 mW cm⁻² simulated solar irradiation; potential range 0.81–1.01 V vs. RHE

Why This Matters

For applications in selective organic synthesis or environmental remediation where specific functional group transformation is required without side reactions, CuWO₄ offers a unique selectivity profile not available from WO₃, TiO₂, or Fe₂O₃. This mid-gap-state-mediated selectivity represents a differentiating procurement criterion for fine chemical and pharmaceutical intermediate synthesis.

• [1] Pyper, K. J.; Yourey, J. E.; Bartlett, B. M. Reactivity of CuWO₄ in Photoelectrochemical Water Oxidation Is Dictated by a Midgap Electronic State. J. Phys. Chem. C 2013, 117 (47), 24726–24732. View Source
• [2] Pyper, K. J.; Bartlett, B. M. Photoelectrochemical Studies of Oxidation on CuWO₄ with a Midgap State. Proceedings of SolarFuel14, 2014. View Source

Hole Effective Mass vs. Cu₂WO₄

First-principles DFT calculations using the HSE hybrid functional reveal that CuWO₄ possesses significantly lighter hole effective mass compared to the related copper tungstate phase Cu₂WO₄. The calculated hole effective mass for CuWO₄ along the T→Y direction is –1.830 m₀, whereas Cu₂WO₄ exhibits substantially heavier holes with effective masses ranging from –5.524 m₀ to –5.884 m₀ [1]. The lighter hole effective mass in CuWO₄ theoretically predicts superior hole mobility and reduced recombination losses compared to Cu₂WO₄, although both materials still suffer from relatively high electron effective masses (2.734 m₀ for CuWO₄) that limit overall carrier transport [2].

Hole Effective Mass

Reported

−1.830 m₀ (T→Y)

~3× lighter holes than Cu₂WO₄ suggest higher theoretical hole mobility.

DFT-HSE06 calculation; Cu₂WO₄ hole mass −5.5 m₀.

Evidence Dimension	Hole effective mass (valence band)
Target Compound Data	–1.830 m₀ (T→Y direction); –1.049 m₀ (T→R direction)
Comparator Or Baseline	Cu₂WO₄: –5.524 m₀ (X→V); –5.884 m₀ (X→Γ)
Quantified Difference	CuWO₄ holes are ~3× lighter than Cu₂WO₄ holes (1.83 vs. 5.5 m₀)
Conditions	DFT-HSE06 calculations; triclinic crystal structure; spin-polarized

Why This Matters

For researchers selecting between available copper tungstate phases (CuWO₄ vs. Cu₂WO₄) for hole-transport-dependent applications, the ~3× lighter hole effective mass in CuWO₄ translates to higher theoretical hole mobility and improved charge separation efficiency. This computational prediction guides material selection before experimental screening.

• [1] Reshak, A. H.; Alahmed, Z. A.; Bila, J.; et al. Arc Synthesis, Crystal Structure, and Photoelectrochemistry of Copper(I) Tungstate Cu₂WO₄. ACS Omega 2021, 6 (28), 18169–18178. View Source
• [2] Peeters, D.; Reyes, O. M.; Mai, L.; et al. CVD-grown copper tungstate thin films for solar water splitting. J. Mater. Chem. A 2018, 6 (22), 10206–10216. View Source

CuWO₄ Application Scenarios

Alkaline Water Oxidation Photoanodes

CuWO₄ is preferentially selected over WO₃ for photoanode fabrication in photoelectrochemical cells operating at pH ≥ 7. The 0.45 eV band gap reduction (2.25 eV vs. 2.70 eV) extends absorption to ~550 nm, capturing ~20% more of the solar spectrum [1]. More critically, CuWO₄ maintains chemical stability under continuous illumination in neutral and alkaline conditions where WO₃ dissolves, as demonstrated by stable 12-hour photocurrent maintenance and ~100% faradaic efficiency for O₂ evolution in borate buffer (pH 9) [2]. The flat-band potential (+0.4 V vs. NHE) remains comparable to WO₃, preserving water oxidation driving force [3]. This combination of extended visible-light harvesting and alkaline stability makes CuWO₄ the only viable choice between these two materials for unbiased or low-bias water splitting in practical electrolytes.

Selective Oxidation for Fine Chemical Synthesis

CuWO₄ photoanodes enable potential-dependent selective oxidation of amines over alcohols, a capability not observed in other visible-light-active oxide semiconductors tested under comparable conditions [1]. The mid-gap electronic state identified by electrochemical impedance spectroscopy (0.81–1.01 V vs. RHE) mediates this selectivity, allowing researchers to tune product distribution by adjusting applied bias [2]. This unique selectivity profile positions CuWO₄ as a candidate material for photoelectrochemical synthesis of imines and related nitrogen-containing fine chemicals, where avoiding over-oxidation or side reactions with alcohol functional groups is critical. Procurement for this application is justified by the material's demonstrated functional group discrimination, a property absent in WO₃, TiO₂, or Fe₂O₃.

Visible-Light Photocatalytic Degradation of Organics

CuWO₄ nanoparticles and nanostructured films serve as visible-light-active photocatalysts for environmental remediation of organic dyes and pharmaceuticals. Electrospun CuWO₄ nanofibers (surface area 17.96 m² g⁻¹) exhibit higher visible-light photocatalytic activity than hydrothermally prepared CuWO₄ nanoparticles, with favorable recycling performance and easy separation from treated wastewater [1]. CuWO₄ nanoparticles achieve 86% methylene blue degradation after 90 minutes of UV-Vis irradiation following Langmuir-Hinshelwood first-order kinetics [2]. When composited with g-C₃N₄, CuWO₄/g-C₃N₄ achieves 95% RhB degradation with long-term stability (only 3.2% loss) and band gap narrowing from 2.91 eV to 2.33 eV [3]. Compared to TiO₂, which requires UV light, CuWO₄'s 2.2–2.4 eV band gap enables solar-driven degradation without UV sources.

Tunable Gas Sensing via Heterojunctions

CuWO₄, particularly in heterojunction configurations with WO₃, enables tunable gas sensing selectivity that cannot be achieved with single-component oxides. The CuWO₄/WO₃ heterojunction allows precise adjustment of recognition capability from NO₂ to H₂S by controlling CuWO₄ nanoparticle loading amount [1]. CuWO₄-based sensors demonstrate linear response to 1–10 ppm H₂S at 150 °C with pronounced selectivity against CO, CH₄, NH₃, SO₂, and NO₂, while maintaining performance under variable relative humidity [2]. At 445 °C, CuWO₄@WO₃ heterojunctions exhibit normalized response of 620% toward 0.4 ppm NO₂ versus only 30% toward 10 ppm CO [3]. This tunable selectivity via composition control provides a procurement rationale for CuWO₄ over single-component WO₃ or SnO₂ sensors when application-specific gas discrimination is required.

Application

Selection Property

Validation Focus

Alkaline water oxidation photoanodes

Indirect band gap and alkaline stability

Photocurrent durability and faradaic efficiency in pH 7–9

Selective amine oxidation for fine chemicals

Potential-dependent amine selectivity

Mid-gap state electrochemical characterization

Visible-light photocatalytic degradation

Visible-light activity and nanostructure

Methylene blue degradation kinetics and recycling performance

Tunable gas sensing heterojunctions

CuWO₄/WO₃ heterojunction composition

Gas selectivity tuning (NO₂ vs H₂S) and humidity response

• [1] Yourey, J. E.; Bartlett, B. M. Electrochemical deposition and photoelectrochemistry of CuWO₄, a promising photoanode for water oxidation. J. Mater. Chem. 2011, 21 (21), 7651–7660. View Source
• [2] Hill, J. C.; Choi, K.-S. Synthesis and characterization of high surface area CuWO₄ and Bi₂WO₆ electrodes for use as photoanodes for solar water oxidation. J. Mater. Chem. A 2013, 1 (16), 5006–5014. View Source
• [3] Yourey, J. E.; Pyper, K. J.; Bartlett, B. M. Reactivity of CuWO₄ in Photoelectrochemical Water Oxidation Is Dictated by a Midgap Electronic State. J. Phys. Chem. C 2013, 117 (47), 24726–24732. View Source